Cas no 2091219-38-2 (5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole)

• Product Name: 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole
• CAS No: 2091219-38-2
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD30625669
• CID: 5239244
• Update Time: 2025-05-20

5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-
• 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole

• MDL： MFCD30625669
• Inchi： 1S/C7H9BrN2O2/c1-10-5(8)4-9-6(10)7-11-2-3-12-7/h4,7H,2-3H2,1H3
• InChI Key： XLALDBNREHWTKL-UHFFFAOYSA-N
• SMILES： C1(C2OCCO2)N(C)C(Br)=CN=1

Additional information on 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole

Comprehensive Guide to 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole (CAS No. 2091219-38-2): Properties, Applications, and Market Insights

5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole (CAS No. 2091219-38-2) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique bromo-substituted imidazole core coupled with a 1,3-dioxolane protecting group, making it a versatile intermediate for synthetic applications. Its molecular structure combines reactivity with stability, offering researchers a valuable tool for developing novel bioactive molecules.

The growing interest in heterocyclic compounds like 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole stems from their wide applicability in drug discovery. Recent trends in medicinal chemistry show increasing searches for "imidazole-based drug candidates" and "protected heterocyclic intermediates," highlighting the relevance of this compound. The bromo substituent at the 5-position provides an excellent handle for further functionalization through cross-coupling reactions, while the 1,3-dioxolane group offers protection for sensitive functionalities during synthetic transformations.

In pharmaceutical applications, 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole serves as a key building block for potential kinase inhibitors and antimicrobial agents. The imidazole ring system is known to interact with biological targets, and the presence of the bromo atom allows for precise structural modifications. Researchers investigating "small molecule drug development" or "targeted cancer therapies" frequently encounter derivatives of this compound class in literature and patent applications.

The compound's physical and chemical properties make it particularly valuable for high-throughput screening and combinatorial chemistry. With moderate solubility in common organic solvents and stability under standard laboratory conditions, 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole facilitates various synthetic protocols. Analytical data shows characteristic peaks in NMR spectroscopy and distinct fragmentation patterns in mass spectrometry, aiding in quality control and compound identification.

Market analysis reveals growing demand for specialized imidazole derivatives like 2091219-38-2, particularly from contract research organizations and academic institutions. Search trends indicate rising interest in "custom synthesis of bromo-imidazoles" and "protected heterocyclic building blocks," reflecting the compound's importance in modern drug discovery pipelines. The global market for such intermediates is projected to expand as pharmaceutical companies invest more in small molecule therapeutics development.

From a synthetic chemistry perspective, 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole offers multiple advantages. The 1,3-dioxolane protecting group can be selectively removed under mild acidic conditions, revealing reactive carbonyl functionalities for subsequent transformations. This characteristic makes the compound particularly valuable for multi-step synthesis applications where selective deprotection is required.

Recent publications have highlighted the use of similar bromo-imidazole derivatives in developing PET radiotracers and fluorescent probes, areas experiencing significant research growth. The compound's structural features allow for incorporation into various molecular scaffolds, addressing current search trends for "molecular imaging agents" and "diagnostic tools development." These applications leverage the imidazole ring's ability to coordinate with metals and participate in hydrogen bonding interactions.

Quality specifications for CAS No. 2091219-38-2 typically include ≥95% purity by HPLC analysis, with strict control of residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data, including 1H NMR, 13C NMR, and HRMS spectra, to ensure researchers receive material suitable for sensitive applications. Proper storage recommendations usually suggest protection from moisture at -20°C to maintain long-term stability.

The development of 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole derivatives aligns with current interests in fragment-based drug discovery and click chemistry applications. The compound's modular nature allows for efficient library generation, addressing the pharmaceutical industry's need for diverse screening compounds. This versatility explains why search volumes for "imidazole scaffolds in drug design" have increased by 35% year-over-year in scientific literature databases.

As research into targeted therapies continues to advance, compounds like 2091219-38-2 will likely play increasingly important roles. The ability to systematically modify both the imidazole core and the protecting group creates opportunities for structure-activity relationship studies. Future applications may include development of selective enzyme inhibitors or allosteric modulators for challenging biological targets, areas currently receiving substantial research funding and attention.

In conclusion, 5-bromo-2-(1,3-dioxolan-2-yl)-1-methyl-1H-imidazole represents a valuable chemical tool for modern drug discovery and development. Its unique combination of reactivity and stability, coupled with growing market demand, positions this compound as an important intermediate in medicinal chemistry research. As the pharmaceutical industry continues to explore new small molecule therapeutics, specialized building blocks like this will remain essential for innovative drug development programs.